Cas no 1435804-49-1 (3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride)

• Product Name: 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride
• CAS No: 1435804-49-1
• MF: C₁₂H₁₅Cl₂N₃O
• MW: 288.173000574112
• MDL: MFCD23136068
• CID: 4604540
• PubChem ID: 71829624
• Update Time: 2025-10-29

3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-Chlorobenzyl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride
• 3-[3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl]propan-1-amine;hydrochloride
• 3-(3-(4-chlorobenzyl)-1,2,4-oxadiazol-5-yl)propan-1-aminehydrochloride
• F2185-0108
• 1036530-64-9
• 1435804-49-1
• AKOS026677168

• MDL： MFCD23136068
• Inchi： 1S/C12H14ClN3O.ClH/c13-10-5-3-9(4-6-10)8-11-15-12(17-16-11)2-1-7-14;/h3-6H,1-2,7-8,14H2;1H
• InChI Key： XHKFLCSJYWVAFE-UHFFFAOYSA-N
• SMILES： N1=C(CCCN)ON=C1CC1C=CC(=CC=1)Cl.Cl

Computed Properties

• Exact Mass: 287.0592175g/mol
• Monoisotopic Mass: 287.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride

Recent Advances in the Study of 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride (CAS: 1435804-49-1)

The compound 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride (CAS: 1435804-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole core and chlorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride exhibits affinity for specific receptor subtypes, particularly those involved in neurological disorders such as depression and anxiety. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate its binding interactions, revealing a high degree of specificity and potency.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. Studies indicate that 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride may inhibit key signaling pathways involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing the proliferation of certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings highlight its potential as a targeted therapeutic agent.

The synthesis and optimization of 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance bioavailability and metabolic stability. Computational chemistry tools, such as density functional theory (DFT) calculations, have been instrumental in predicting the physicochemical properties of these derivatives.

Despite these advancements, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research on 3-{3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}propan-1-amine hydrochloride underscores its potential as a versatile scaffold for drug discovery. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential.